N-[2-(2-methylphenoxy)ethyl]dibenzo[b,d]furan-2-sulfonamide

• IUPAC Name: N-[2-(2-methylphenoxy)ethyl]dibenzofuran-2-sulfonamide
• InChI: InChI=1S/C21H19NO4S/c1-15-6-2-4-8-19(15)25-13-12-22-27(23,24)16-10-11-21-18(14-16)17-7-3-5-9-20(17)26-21/h2-11,14,22H,12-13H2,1H3
• InChI Key: UJWLPDOYUHZYRK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCCNS(=O)(=O)C2=CC3=C(C=C2)OC4=CC=CC=C43
• Molecular Formula: C21H19NO4S
• Molecular Weight: 381.4 g/mol

Description

N-[2-(2-methylphenoxy)ethyl]dibenzo[b,d]furan-2-sulfonamide, also known as SR 57227A, is a selective serotonin 5-HT3 receptor agonist that has been extensively studied for its potential therapeutic effects in various diseases.

Mechanism of Action

N-[2-(2-methylphenoxy)ethyl]dibenzo[b,d]furan-2-sulfonamide 57227A acts as a selective agonist of the serotonin 5-HT3 receptor, which is involved in the regulation of nausea and vomiting. By activating this receptor, this compound 57227A may help to alleviate symptoms of nausea and vomiting in patients undergoing chemotherapy or suffering from other conditions.
Biochemical and Physiological Effects
In addition to its potential therapeutic effects, this compound 57227A has also been studied for its biochemical and physiological effects. It has been shown to increase dopamine release in the prefrontal cortex, which may contribute to its potential antidepressant effects. It has also been shown to increase the release of acetylcholine in the hippocampus, which may contribute to its potential anxiolytic effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(2-methylphenoxy)ethyl]dibenzo[b,d]furan-2-sulfonamide 57227A in lab experiments is its high selectivity for the serotonin 5-HT3 receptor, which allows for more precise targeting of this receptor. However, one limitation is its relatively low potency compared to other 5-HT3 receptor agonists, which may require higher doses to achieve therapeutic effects.

Future Directions

There are several potential future directions for research on N-[2-(2-methylphenoxy)ethyl]dibenzo[b,d]furan-2-sulfonamide 57227A. One area of interest is its potential use in the treatment of other conditions that involve nausea and vomiting, such as motion sickness or gastroesophageal reflux disease. Another area of interest is its potential use in combination with other drugs to enhance its therapeutic effects. Finally, further research is needed to better understand the biochemical and physiological effects of this compound 57227A and its potential mechanisms of action in various diseases.

Synthesis Methods

N-[2-(2-methylphenoxy)ethyl]dibenzo[b,d]furan-2-sulfonamide 57227A can be synthesized using a multi-step process that involves the reaction of 2-methylphenol with 2-chloroethyl sulfonate to form 2-(2-methylphenoxy)ethyl sulfonate. The resulting compound is then reacted with dibenzo[b,d]furan-2-carbaldehyde in the presence of a base to form the final product, this compound 57227A.

Scientific Research Applications

N-[2-(2-methylphenoxy)ethyl]dibenzo[b,d]furan-2-sulfonamide 57227A has been extensively studied for its potential therapeutic effects in various diseases, including depression, anxiety, and schizophrenia. It has also been studied for its potential use in the treatment of chemotherapy-induced nausea and vomiting, as well as in the treatment of irritable bowel syndrome.